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Compound of Interest

Compound Name: Acetoxime benzoate

Cat. No.: B2968106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for Acetoxime benzoate (CAS No. 942-89-2). Due to the

limited availability of specific, publicly accessible quantitative stability data for this compound,

this guide synthesizes information from safety data sheets, general knowledge of oxime and

benzoate chemistry, and established principles of pharmaceutical stability testing. The

experimental protocols and degradation pathways described herein are based on standard

methodologies and chemical theory, providing a framework for in-house stability assessments.

Summary of Physicochemical Properties and
Storage
A foundational understanding of Acetoxime benzoate's properties is crucial for its proper

handling and storage.
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Property Value Reference

CAS Number 942-89-2 [1][2]

Molecular Formula C₁₀H₁₁NO₂ [1][2]

Molecular Weight 177.20 g/mol [1]

Appearance
White to off-white crystalline

powder
-

Melting Point 46-48 °C [3]

Storage Temperature
2-8°C; Cool, dry, well-

ventilated area
[4]

Recommended Storage Conditions
To ensure the integrity and stability of Acetoxime benzoate, the following storage conditions

are recommended based on available safety data sheets and general chemical handling

principles:

Temperature: Store in a cool, dry place. Some suppliers recommend refrigerated storage at

2-8°C.[4] Avoid exposure to high temperatures and direct heat sources.

Light: Store in a light-resistant container to prevent potential photodegradation.

Moisture: Keep the container tightly sealed to protect from moisture, which could facilitate

hydrolysis.

Incompatibilities: Store away from strong oxidizing agents.[5]

Ventilation: Ensure storage in a well-ventilated area.

Potential Degradation Pathways
Based on the chemical structure of Acetoxime benzoate, an O-acyl oxime, the following

degradation pathways are plausible under stress conditions. It is important to note that specific

degradation products for Acetoxime benzoate have not been detailed in the public literature.
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Hydrolysis
The ester linkage in Acetoxime benzoate is susceptible to hydrolysis, which can be catalyzed

by both acids and bases. This process would lead to the cleavage of the ester bond, yielding

benzoic acid and acetoxime. While oximes are generally more resistant to hydrolysis than

imines, the reaction can be facilitated by heating in the presence of inorganic acids.[6][7]
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Caption: Hypothetical hydrolytic degradation of Acetoxime benzoate.

Photodegradation
O-acyl oximes are known to be susceptible to photodegradation upon exposure to light,

particularly UV radiation. This can lead to the homolytic cleavage of the N-O bond, generating

nitrogen-centered and carboxyl radicals. These reactive intermediates can then undergo a

variety of subsequent reactions, leading to a complex mixture of degradation products. The

specific photoproducts would depend on the solvent and the presence of oxygen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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